Cas no 662167-17-1 (5,8-Isoquinolinedione, 6-chloro-7-(methylamino)-)
662167-17-1 structure
Product Name:5,8-Isoquinolinedione, 6-chloro-7-(methylamino)-
CAS No:662167-17-1
MF:C10H7ClN2O2
MW:222.627781152725
CID:396659
PubChem ID:2597
Update Time:2025-04-19
5,8-Isoquinolinedione, 6-chloro-7-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 5,8-Isoquinolinedione, 6-chloro-7-(methylamino)-
- 6-chloro-7-(methylamino)isoquinoline-5,8-dione
- Caulibugulone C
- DTXSID70274377
- CHEMBL445969
- CMLD4_000087
- 662167-17-1
- NSC731585
- UPCMLD00WCaulibugC
- SDCCGMLS-0091594.P001
- NCGC00092054-01
- NSC-731585
-
- Inchi: 1S/C10H7ClN2O2/c1-12-8-7(11)9(14)5-2-3-13-4-6(5)10(8)15/h2-4,12H,1H3
- InChI Key: YIDGULDOJYFHGX-UHFFFAOYSA-N
- SMILES: ClC1C(C2C=CN=CC=2C(C=1NC)=O)=O
Computed Properties
- Exact Mass: 222.01971
- Monoisotopic Mass: 222.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- PSA: 59.06
5,8-Isoquinolinedione, 6-chloro-7-(methylamino)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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